Cas no 139334-19-3 (Benzo[b]thiophene-2-carboxamide, 3-chloro-N-2-phenanthrenyl-)

• Product Name: Benzo[b]thiophene-2-carboxamide, 3-chloro-N-2-phenanthrenyl-
• CAS No: 139334-19-3
• MF: C₂₃H₁₄ClNOS
• MW: 387.881363391876
• CID: 1277264
• PubChem ID: 15025730
• Update Time: 2025-04-20

Benzo[b]thiophene-2-carboxamide, 3-chloro-N-2-phenanthrenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-2-phenanthrenyl-
• 3-chloro-N-phenanthren-2-yl-1-benzothiophene-2-carboxamide
• DTXSID10567139
• 3-Chloro-N-(phenanthren-2-yl)-1-benzothiophene-2-carboxamide
• 139334-19-3

• Inchi： 1S/C23H14ClNOS/c24-21-19-7-3-4-8-20(19)27-22(21)23(26)25-16-11-12-18-15(13-16)10-9-14-5-1-2-6-17(14)18/h1-13H,(H,25,26)
• InChI Key： DJIMZVCYLSJCRG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=CC=C3C(C=CC4C=CC=CC3=4)=C2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 387.04862
• Monoisotopic Mass: 387.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1